(E)-1-(3-(methylthio)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
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Description
(E)-1-(3-(methylthio)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H23NO4S and its molecular weight is 337.43. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Activity
A study conducted by Ashok, D. et al. (2014) demonstrated the antimicrobial activity of (E)-1-aryl-3-[2-(pyrrolidin-1-yl)quinolin-3-yl]prop-2-en-1-ones, synthesized through Claisen-Schmidt condensation. These compounds showed significant antibacterial and antifungal properties against various strains, including Staphylococcus aureus and Escherichia coli (Ashok, D. et al., 2014).
Synthesis and Biological Evaluation as Anticancer Agents
Ali, K. A. et al. (2017) synthesized and evaluated a series of heterocycles with a trimethoxy phenyl scaffold as Combretastatin analogues for their anticancer properties. The study found promising results against various cancer cell lines, highlighting the potential of these compounds as anticancer agents (Ali, K. A. et al., 2017).
Application in Molecular Docking and Anticancer Studies
Ayati, A. et al. (2018) conducted a study on 4-amino-5-cinnamoylthiazoles as chalcone-like anticancer agents, where the pyrrolidine derivative showed significant activity against HepG2 cancer cells. This study underlines the importance of such compounds in cancer research, particularly in molecular docking and developing new therapeutic agents (Ayati, A. et al., 2018).
Synthesis and Application in Photophysical Studies
Suwunwong, T. et al. (2011) focused on synthesizing heteroaryl chalcones and investigating their fluorescent properties. The study found that the position of methoxy groups in these compounds significantly affects their fluorescent characteristics, which could be relevant in designing materials with specific optical properties (Suwunwong, T. et al., 2011).
Antioxidant Activity and Low Toxicity
Ineu, R. et al. (2012) explored the antioxidant activity and toxicity of a related compound, (E)-1-(1-(methylthio)-1-(selenopheny) hept-1-en-2-yl) pyrrolidin-2-one. The compound showed promising antioxidant activity and low toxicity, suggesting potential beneficial effects against oxidative damage (Ineu, R. et al., 2012).
Properties
IUPAC Name |
(E)-1-(3-methylsulfanylpyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO4S/c1-20-14-9-12(10-15(21-2)17(14)22-3)5-6-16(19)18-8-7-13(11-18)23-4/h5-6,9-10,13H,7-8,11H2,1-4H3/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGCSLBCIOLGVCR-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C=CC(=O)N2CCC(C2)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)N2CCC(C2)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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